N-(2,4-difluorophenyl)-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide

• IUPAC Name: N-(2,4-difluorophenyl)-4-[hydroxy(diphenyl)methyl]piperidine-1-carbothioamide
• InChI: InChI=1S/C25H24F2N2OS/c26-21-11-12-23(22(27)17-21)28-24(31)29-15-13-20(14-16-29)25(30,18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-12,17,20,30H,13-16H2,(H,28,31)
• InChI Key: KERKWBOXXBIGHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(C2=CC=CC=C2)(C3=CC=CC=C3)O)C(=S)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C25H24F2N2OS
• Molecular Weight: 438.5 g/mol

Description

N-(2,4-difluorophenyl)-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide, also known as DPHMT, is a synthetic compound that has been extensively studied for its potential use as a therapeutic agent. DPHMT belongs to the class of piperidinecarbothioamide derivatives, which have been shown to possess a wide range of pharmacological properties.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide is not fully understood, but it is believed to act through multiple pathways. N-(2,4-difluorophenyl)-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide has been shown to inhibit the activity of several enzymes, including acetylcholinesterase and monoamine oxidase, which are involved in the pathogenesis of Alzheimer's disease and Parkinson's disease, respectively.
Biochemical and Physiological Effects
N-(2,4-difluorophenyl)-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide has been shown to possess a wide range of biochemical and physiological effects. Studies have shown that N-(2,4-difluorophenyl)-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide possesses potent antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of various diseases. N-(2,4-difluorophenyl)-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide has also been shown to possess analgesic and anticonvulsant properties, which make it a potential candidate for the treatment of pain and epilepsy.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide has several advantages for lab experiments, including its ease of synthesis and its potent pharmacological properties. However, N-(2,4-difluorophenyl)-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide also has some limitations, including its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of N-(2,4-difluorophenyl)-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide. One potential direction is the development of N-(2,4-difluorophenyl)-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide derivatives with improved pharmacological properties. Another potential direction is the study of the molecular mechanisms underlying the pharmacological effects of N-(2,4-difluorophenyl)-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide. Additionally, further studies are needed to determine the potential clinical applications of N-(2,4-difluorophenyl)-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide in various diseases.

Scientific Research Applications

N-(2,4-difluorophenyl)-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide has been studied extensively for its potential use as a therapeutic agent in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Studies have shown that N-(2,4-difluorophenyl)-4-[hydroxy(diphenyl)methyl]-1-piperidinecarbothioamide possesses potent antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of these diseases.